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Compound of Interest

Compound Name: (R)-AMG-193

CAS No.: 2790567-82-5

Cat. No.: B15588503

Get Quote

FOR RESEARCH USE ONLY. NOT FOR HUMAN OR VETERINARY USE.[1]

This document provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling (R)-AMG-193. Adherence to these procedures is vital

for personnel safety and environmental protection. While one safety data sheet classifies this

compound as non-hazardous, it is best practice to handle all research compounds of this

nature with a high degree of caution.[1][2]

Hazard Identification and Personal Protective
Equipment (PPE)
While (R)-AMG-193 is not classified as a hazardous substance by all suppliers, its nature as a

potent small molecule inhibitor warrants stringent safety measures.[1] The primary routes of

potential exposure are inhalation, ingestion, and skin/eye contact.[2]

A comprehensive personal protective equipment (PPE) strategy is mandatory to minimize

exposure.
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PPE Component Specification Rationale

Eye Protection Safety glasses or goggles
Protects eyes from splashes or

dust.

Hand Protection
Chemical-resistant gloves

(double gloving recommended)

Prevents skin contact. Nitrile

gloves are a suitable option.

Body Protection Protective gown or lab coat
Minimizes contamination of

personal clothing.

Respiratory Protection

Use in a well-ventilated area,

preferably a chemical fume

hood

Avoids inhalation of dust or

aerosols.[2]

Handling and Storage Protocols
Proper handling and storage are critical to maintaining the integrity of (R)-AMG-193 and

ensuring a safe laboratory environment.

General Handling
Avoid the creation of dust and aerosols.[2]

Ensure adequate ventilation at all times.[2]

Use dedicated equipment and weigh out the compound in a contained environment (e.g.,

fume hood or powder containment hood).

Wash hands thoroughly after handling.

Storage
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Parameter Recommendation

Temperature
Store powder at -20°C for up to 3 years or at

4°C for up to 2 years.[3]

In Solvent
Store at -80°C for up to 6 months or at -20°C for

up to 1 month.[3][4]

Container Keep container tightly sealed.[2]

Environment
Store in a cool, well-ventilated area away from

direct sunlight and ignition sources.[2]

Incompatibilities
Avoid strong acids/alkalis and strong

oxidizing/reducing agents.[2]

First Aid Measures
In the event of exposure, immediate action is crucial.

Exposure Route First Aid Procedure

Inhalation

Move the individual to fresh air. If breathing is

difficult, administer CPR but avoid mouth-to-

mouth resuscitation.[1]

Skin Contact

Rinse the affected skin area thoroughly with

large amounts of water. Remove contaminated

clothing and shoes. Seek medical attention.[1]

Eye Contact

Immediately flush eyes with large amounts of

water, holding eyelids apart. Remove contact

lenses if present. Seek immediate medical

attention.[1]

Ingestion

If the person is conscious, wash out their mouth

with water. Do not induce vomiting unless

directed by medical personnel. Seek medical

attention.[1]
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Accidental Release and Disposal Plan
A clear plan for managing spills and disposing of waste is essential to prevent contamination

and environmental harm.

Accidental Release
In case of a spill, evacuate personnel to a safe area and ensure adequate ventilation.[1] Use

full personal protective equipment to clean the spill.[1] Prevent the substance from entering

drains or water courses.[1]

Waste Disposal
(R)-AMG-193 and its containers must be treated as hazardous waste.

Solid Waste: Collect in a dedicated, labeled, and sealed container for hazardous chemical

waste.

Liquid Waste: Collect in a dedicated, shatter-resistant container with a secure cap.[2] Do not

mix with other chemical waste streams unless compatibility is confirmed.[2]

Empty Containers: Triple-rinse empty containers with a suitable solvent.[2] The rinsate must

be collected and disposed of as liquid hazardous waste.[2] After triple-rinsing, deface the

label and dispose of the container as regular laboratory waste, following institutional

guidelines.[2]

Final Disposal: All waste containing (R)-AMG-193 should be disposed of via high-

temperature incineration by a licensed hazardous waste disposal service.[2] Never dispose

of this compound or its containers in the regular trash or down the drain.[2]

Experimental Workflows and Signaling Pathways
To ensure safe and effective use in a research setting, the following diagrams illustrate key

procedural workflows.
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Safe Handling Workflow for (R)-AMG-193
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Caption: A step-by-step workflow for the safe handling of (R)-AMG-193.
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Disposal Plan for (R)-AMG-193 Waste
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Caption: A logical diagram illustrating the disposal plan for (R)-AMG-193 waste.

(R)-AMG-193 is an MTA-cooperative PRMT5 inhibitor.[3][4][5] In MTAP-deleted cancer cells,

the accumulation of MTA leads to a synthetic lethal interaction where the inhibition of PRMT5

by (R)-AMG-193 is potentiated, leading to cell cycle arrest, DNA damage, and apoptosis.[6][7]
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Simplified Signaling Pathway of (R)-AMG-193
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Caption: The mechanism of synthetic lethality of (R)-AMG-193 in MTAP-deleted cells.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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